Cas no 2034536-99-5 (4-ethoxy-3-fluoro-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide)

• Product Name: 4-ethoxy-3-fluoro-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide
• CAS No: 2034536-99-5
• MF: C₁₈H₁₉FN₄O₃S
• MW: 390.431865930557
• CID: 5335217
• Update Time: 2025-06-08

4-ethoxy-3-fluoro-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-fluoro-N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl)methyl)benzenesulfonamide
• 4-ethoxy-3-fluoro-N-[[2-(1-methylpyrazol-4-yl)pyridin-4-yl]methyl]benzenesulfonamide
• 4-ethoxy-3-fluoro-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C18H19FN4O3S/c1-3-26-18-5-4-15(9-16(18)19)27(24,25)22-10-13-6-7-20-17(8-13)14-11-21-23(2)12-14/h4-9,11-12,22H,3,10H2,1-2H3
• InChI Key： KSVMTOOEZSFJPS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OCC)(NCC1C=CN=C(C2C=NN(C)C=2)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 573
• XLogP3: 1.7
• Topological Polar Surface Area: 94.5

Additional information on 4-ethoxy-3-fluoro-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide

Introduction to 4-ethoxy-3-fluoro-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide (CAS No. 2034536-99-5)

4-ethoxy-3-fluoro-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide (CAS No. 2034536-99-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of multiple functional groups, such as the ethoxy, fluoro, and sulfonamide moieties, along with a complex aromatic backbone, contributes to its distinctive chemical profile and biological relevance.

The molecular structure of 4-ethoxy-3-fluoro-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide incorporates several key pharmacophoric elements that are critical for its interaction with biological targets. The fluoro substituent at the 3-position of the benzene ring is known to enhance metabolic stability and binding affinity, while the sulfonamide group provides a hydrogen bond donor/acceptor capability that is essential for receptor binding. Additionally, the 1-methyl-1H-pyrazol-4-yl moiety appended to the pyridine ring introduces a nitrogen-rich heterocycle that can engage in multiple non-covalent interactions with biological macromolecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the sulfonamide moiety interacts preferentially with hydrophilic pockets of target proteins, while the pyridine and pyrazole rings contribute to hydrophobic interactions and π-stacking effects. These insights have guided the optimization of analogs to improve potency and selectivity.

In the realm of drug discovery, 4-ethoxy-3-fluoro-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide has been explored as a lead compound for developing novel therapeutics. Its structural framework suggests potential activity against enzymes involved in cancer progression, such as kinases and proteases. Preliminary in vitro studies have demonstrated promising inhibitory effects on certain oncogenic pathways, making it a valuable candidate for further investigation.

The synthesis of this compound presents a formidable challenge due to its complex architecture. Multi-step organic reactions are required to assemble the various functional groups in high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitution, and protecting group strategies are commonly employed to achieve the desired structure. The synthetic route must be meticulously designed to minimize side reactions and maximize efficiency.

The pharmacokinetic properties of 4-ethoxy-3-fluoro-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-y]]methyl}benzene sulfonamide are under active investigation. Early studies indicate that it exhibits moderate solubility in aqueous media, which is favorable for oral administration. However, its metabolic stability remains a critical factor that will determine its bioavailability and duration of action. Further research is needed to elucidate its metabolic pathways and identify potential drug-drug interactions.

One of the most intriguing aspects of this compound is its potential role in modulating immune responses. The presence of immunomodulatory scaffolds in its structure suggests that it may influence cytokine production or cell signaling pathways relevant to autoimmune diseases or inflammation. This hypothesis is supported by preliminary data showing that derivatives of sulfonamides can exhibit anti-inflammatory effects in animal models.

The development of novel sulfonamide-based drugs has been accelerated by advances in biocatalysis and green chemistry principles. Enzymatic approaches offer a sustainable alternative to traditional synthetic methods by reducing waste generation and energy consumption. Researchers are exploring biocatalytic cascades that can construct complex sulfonamides from simple precursors with high selectivity.

Regulatory considerations play a pivotal role in advancing compounds like 4 ethoxy 3 fluoro N {[ 2 ( 1 methyl 1 H pyrazol 4 yl ) pyridin 4 yl ] methyl } benzene 1 sulfonamide through clinical development pipelines. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade materials are produced consistently and safely. Additionally, preclinical toxicity studies must be conducted to assess potential adverse effects before human trials can commence.

The future directions for research on this compound include exploring its mechanism of action at a molecular level through structural biology techniques such as X-ray crystallography or cryo-electron microscopy (cryoEM). These methods can reveal how it interacts with target proteins at an atomic resolution, providing critical insights for drug design optimization.

Collaborative efforts between academia and industry are essential for translating laboratory discoveries into clinical reality efficiently. Public-private partnerships can facilitate rapid translation by pooling resources toward shared goals while ensuring rigorous scientific oversight throughout each stage of development.